Cas no 86739-15-3 (2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl-)
86739-15-3 structure
Product Name:2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl-
CAS No:86739-15-3
MF:C21H16O6
MW:364.348146438599
CID:1856757
PubChem ID:54736434
Update Time:2025-04-21
2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-hydroxy-3-[(4-hydroxy-6-methyl-2-oxochromen-3-yl)methyl]-6-methylchromen-2-one
- CHEMBL569415
- BDBM35526
- DTXCID40667176
- 3,3'-Methylenebis(4-hydroxy-6-methyl-2H-1-benzopyran-2-one)
- 86739-15-3
- 4-hydroxy-3-[(4-hydroxy-6-methyl-2-oxo-2H-chromen-3-yl)methyl]-6-methyl-2H-chromen-2-one
- AO-362/14639001
- DTXSID80716430
- 2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl-
-
- Inchi: 1S/C21H16O6/c1-10-3-5-16-12(7-10)18(22)14(20(24)26-16)9-15-19(23)13-8-11(2)4-6-17(13)27-21(15)25/h3-8,22-23H,9H2,1-2H3
- InChI Key: DLPTXAHVYPPGPQ-UHFFFAOYSA-N
- SMILES: O1C(C(=C(C2C=C(C)C=CC1=2)O)CC1C(=O)OC2C=CC(C)=CC=2C=1O)=O
Computed Properties
- Exact Mass: 364.09468823Da
- Monoisotopic Mass: 364.09468823Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 93.1Ų
2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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